4-[({3-[3-(1-azepanyl)-2-hydroxypropoxy]benzyl}amino)methyl]-1,6-heptadien-4-ol

• IUPAC Name: 4-[[[3-[3-(azepan-1-yl)-2-hydroxypropoxy]phenyl]methylamino]methyl]hepta-1,6-dien-4-ol
• InChI: InChI=1S/C24H38N2O3/c1-3-12-24(28,13-4-2)20-25-17-21-10-9-11-23(16-21)29-19-22(27)18-26-14-7-5-6-8-15-26/h3-4,9-11,16,22,25,27-28H,1-2,5-8,12-15,17-20H2
• InChI Key: UAOSYWRPKLUIPP-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(CC=C)(CNCC1=CC(=CC=C1)OCC(CN2CCCCCC2)O)O
• Molecular Formula: C24H38N2O3
• Molecular Weight: 402.6 g/mol

Description

4-[({3-[3-(1-azepanyl)-2-hydroxypropoxy]benzyl}amino)methyl]-1,6-heptadien-4-ol is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "compound X" and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is thought to act as a partial agonist of the GPCR it targets. This means that it activates the receptor, but not to the same extent as the endogenous ligand. The downstream effects of GPCR activation by compound X are also not fully understood, but they are thought to involve activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. In addition to its ability to selectively activate a specific GPCR, it has also been shown to modulate the activity of other GPCRs. It has been suggested that compound X may have potential therapeutic applications in conditions such as hypertension and heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its selectivity for a specific GPCR. This allows researchers to study the downstream effects of GPCR activation without the confounding effects of activation of other GPCRs. However, one limitation of using compound X is its complex synthesis method, which may limit its availability and increase its cost.

Future Directions

There are several potential future directions for research on compound X. One direction is to further elucidate its mechanism of action and downstream effects. Another direction is to explore its potential therapeutic applications in conditions such as hypertension and heart failure. Additionally, there may be other GPCRs that compound X could selectively activate, which could lead to the development of new tools for studying cellular signaling.

Synthesis Methods

The synthesis method of compound X is a complex process that involves several steps. The first step is the synthesis of 3-(1-azepanyl)-2-hydroxypropyl bromide, which is then reacted with 3-(4-hydroxyphenyl)propylamine to form 3-[3-(1-azepanyl)-2-hydroxypropoxy]benzylamine. This intermediate is then reacted with 4-(chloromethyl)-1,6-heptadiene to form compound X.

Scientific Research Applications

Compound X has several potential scientific research applications. One of the most promising applications is as a tool for studying G protein-coupled receptor (GPCR) signaling pathways. GPCRs are a family of membrane proteins that play a crucial role in cellular signaling and are the target of many drugs. Compound X has been shown to selectively activate a specific GPCR, making it a valuable tool for studying the downstream effects of GPCR activation.